2-[6-(3,4-Dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide

• IUPAC Name: 2-[6-(3,4-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C19H20N6O3/c1-10-5-6-13(7-11(10)2)25-12(3)8-23-15-16(21-18(23)25)22(4)19(28)24(17(15)27)9-14(20)26/h5-8H,9H2,1-4H3,(H2,20,26)
• InChI Key: ZUXZQYORTYGDFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)N)C)C
• Molecular Formula: C19H20N6O3
• Molecular Weight: 380.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Scientific Research Applications

Anticancer Properties

Research on related chemical compounds suggests potential applications in anticancer therapies. For instance, 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives were synthesized and tested against various human tumor cell lines, showing reasonable anticancer activity, particularly against melanoma-type cell lines (Duran & Demirayak, 2012).

Metabolism Studies

Studies on similar compounds, such as KR-31831, have investigated their metabolism in rats using liquid chromatography-electrospray mass spectrometry. This research provides valuable insights into the metabolic pathways and potential applications of related compounds (Kim et al., 2005).

Luminescence Sensing

Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks have been synthesized and studied for their luminescence properties. These compounds, including those related to 2-[6-(3,4-Dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide, show potential as fluorescence sensors for chemicals like benzaldehyde (Shi et al., 2015).

Corrosion Inhibition

Benzimidazole derivatives, closely related to the compound , have been explored for their inhibitory properties on carbon steel in corrosive environments. These studies can provide a basis for understanding the potential application of this compound in industrial corrosion inhibition (Rouifi et al., 2020).

Acidity Determination

Research on drug precursors similar to the compound has involved determining their acidity constants via UV spectroscopic studies. These findings are crucial for understanding the chemical behavior and potential pharmaceutical applications of these compounds (Duran & Canbaz, 2013).

Future Directions

The development of new drugs that overcome the problems of antimicrobial resistance (AMR) is necessary. In the past, drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs. There are lots of heterocyclic compounds that are in clinical use to treat infectious diseases. So, there is a great importance of heterocyclic ring containing drugs.